Cas no 2742659-46-5 (1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one)

• Product Name: 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one
• CAS No: 2742659-46-5
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6382070
• PubChem ID: 165687522
• Update Time: 2025-06-11

1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-5-yl)-2-(ethylamino)propan-1-one
• 2742659-46-5
• EN300-37139135
• SCHEMBL24197784
• 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one

• Inchi： 1S/C13H15NOS/c1-3-14-9(2)13(15)11-4-5-12-10(8-11)6-7-16-12/h4-9,14H,3H2,1-2H3
• InChI Key： OZTBWQYMGDZCTF-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)C(C(C)NCC)=O

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one

Chemical Profile of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one (CAS No. 2742659-46-5)

1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique chemical signature and the CAS number 2742659-46-5, represents a promising candidate for further exploration in drug discovery and development. The presence of a benzothiophene moiety fused with an amine-substituted propanone backbone suggests potential bioactivity, making it an intriguing subject for synthetic chemists and biologists alike.

The benzothiophene scaffold is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 5-position substituent on the benzothiophene ring in this compound may play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. The ethylamino group at the 2-position of the propanone introduces basicity, which could influence solubility and binding affinity to acidic or positively charged biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such compounds with biological systems. Studies suggest that molecules containing the benzothiophen-5-yl moiety may exhibit properties relevant to neurological disorders, inflammation, and cancer biology. The ethylamino side chain further enhances the structural diversity, allowing for fine-tuning of electronic and steric properties to optimize bioactivity.

In the context of drug discovery, the synthesis of derivatives of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one (CAS No. 2742659-46-5) has been explored to identify more potent and selective leads. Functional group modifications, such as halogenation or alkylation at the benzothiophene ring, have shown promise in enhancing binding affinity to target proteins. Additionally, derivatization of the ethylamino group has been investigated to improve metabolic stability and reduce potential toxicity.

The growing interest in heterocyclic compounds like this one is driven by their versatility in mimicking natural products and their ability to cross biological membranes efficiently. The propanone core provides a flexible framework that can be modified to achieve desired pharmacological effects. For instance, electron-withdrawing groups at specific positions on the propanone chain could modulate reactivity or enhance binding interactions with enzymes involved in metabolic pathways relevant to disease.

Current research in this area focuses on leveraging high-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) to accelerate the discovery process. Computational methods have been instrumental in identifying key structural features that correlate with bioactivity, allowing for rational design of analogs of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one (CAS No. 2742659-46-5). Such approaches have already led to novel scaffolds with improved pharmacokinetic profiles and enhanced therapeutic potential.

The role of benzothiophene derivatives in addressing unmet medical needs continues to expand as new synthetic methodologies are developed. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex benzothiophene-based molecules, including those featuring multiple substituents like this compound. These advances have not only broadened the synthetic toolbox but also facilitated access to previously inaccessible chemical space for drug discovery.

Moreover, the integration of machine learning models into virtual screening pipelines has significantly accelerated the identification of promising candidates from large compound libraries. By training algorithms on known bioactive structures, researchers can predict novel molecules like 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one (CAS No. 2742659-46-5) that may exhibit desirable properties without extensive experimental validation.

Future directions in the study of this compound may include exploring its potential as a scaffold for next-generation therapeutics or as a building block for more complex drug candidates. The combination of traditional organic synthesis with modern biocatalysis could further streamline the production process while maintaining high purity standards essential for pharmaceutical applications.

In summary, 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one (CAS No. 2742659-46-5) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas, particularly those involving modulation of biological pathways through targeted small-molecule intervention.